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Compound of Interest

Compound Name:
4-Bromo-2-(bromomethyl)-1-

iodobenzene

Cat. No.: B1337891 Get Quote

For: Researchers, Scientists, and Drug Development Professionals

This document provides a detailed breakdown of the molecular weight determination for the

compound 4-Bromo-2-(bromomethyl)-1-iodobenzene, a crucial parameter for experimental

design and analysis in research and development.

Compound Identification
The first step is to ascertain the precise molecular formula from the chemical name.

Core Structure: The "-benzene" suffix indicates a C₆ aromatic ring.

Substituents:

1-iodo-: An iodine atom (I) is attached to the first carbon of the ring.

4-Bromo-: A bromine atom (Br) is attached to the fourth carbon.

2-(bromomethyl)-: A -CH₂Br group is attached to the second carbon.

By assembling these components, the molecular formula is determined to be C₇H₅Br₂I.[1][2][3]

[4][5]

Atomic Weight Data
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To calculate the molecular weight, the standard atomic weights of the constituent elements are

required. These values are based on isotopic abundances.

Element Symbol
Standard Atomic Weight (
g/mol )

Carbon C ~12.011

Hydrogen H ~1.008

Bromine Br ~79.904[6][7][8][9]

Iodine I ~126.904[10][11][12]

Note: The atomic weights for Carbon[13][14][15][16] and Hydrogen[17][18][19][20][21] are well-

established values.

Molecular Weight Calculation
The molecular weight (MW) is the sum of the atomic weights of all atoms in the molecule.

MW = (7 × AW_C) + (5 × AW_H) + (2 × AW_Br) + (1 × AW_I)

Substituting the atomic weights:

MW = (7 × 12.011) + (5 × 1.008) + (2 × 79.904) + (1 × 126.904)

MW = 84.077 + 5.040 + 159.808 + 126.904

MW ≈ 375.829 g/mol

Commercial suppliers of this compound report a molecular weight of approximately 375.82

g/mol or 375.83 g/mol .[1][2][3][5]

Data Summary
The quantitative data for 4-Bromo-2-(bromomethyl)-1-iodobenzene is summarized below.
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Parameter Value

Molecular Formula C₇H₅Br₂I

Molar Mass ~375.83 g/mol

Elemental Composition

Carbon (C) 7 atoms

Hydrogen (H) 5 atoms

Bromine (Br) 2 atoms

Iodine (I) 1 atom

Logical Workflow for Molecular Weight
Determination
The process for determining the molecular weight of a chemical compound from its name is a

sequential and logical workflow. This can be visualized as follows:
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Start with Chemical Name:
4-Bromo-2-(bromomethyl)-1-iodobenzene

Deconstruct Name into
Core Structure and Substituents

Determine Molecular Formula:
C₇H₅Br₂I

Obtain Standard Atomic Weights
(C, H, Br, I)

Calculate Molecular Weight:
Σ (Number of Atoms × Atomic Weight)

Final Molecular Weight:
~375.83 g/mol

Click to download full resolution via product page

Caption: Workflow for calculating molecular weight from a chemical name.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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